BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Chloro-3-methylbenzenesulfonyl Chloride: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

4-Chloro-3-methylbenzenesulfonyl
Compound Name:

chloride
CAS No.: 6291-02-7
Cat. No.: B1296247

Get Quote

\ J

An In-depth Review of Synthesis, Properties, and Applications in Chemical and Pharmaceutical
Research

Introduction

4-Chloro-3-methylbenzenesulfonyl chloride, with the CAS number 6291-02-7, is a
substituted aromatic sulfonyl chloride.[1] Compounds of this class are pivotal reagents in
organic synthesis, primarily serving as precursors to sulfonamides and sulfonate esters. The
presence of the chloro and methyl substituents on the benzene ring influences its reactivity and
the properties of its derivatives, making it a valuable building block in the development of new
chemical entities, particularly in the pharmaceutical and agrochemical sectors. This technical
guide provides a comprehensive overview of the available literature on 4-chloro-3-
methylbenzenesulfonyl chloride, focusing on its synthesis, chemical and physical properties,
and its applications, with a particular emphasis on its relevance to drug discovery and
development.

Chemical and Physical Properties
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While specific experimental data for 4-chloro-3-methylbenzenesulfonyl chloride is limited in
publicly accessible literature, its fundamental properties can be summarized. Additionally, data
for the closely related isomer, p-toluenesulfonyl chloride, is provided for comparative purposes.

4-Chloro-3-

p-Toluenesulfonyl chloride

Property methylbenzenesulfonyl .
. (for comparison)
chloride
CAS Number 6291-02-7[1] 98-59-9
Molecular Formula C7HeCl202S][1] C7H7CIO2S
Molecular Weight 225.09 g/mol [1] 190.65 g/mol
) ) Colorless to light yellow
Appearance Solid (predicted) ) )
crystalline solid[2]
Melting Point Data not available 69-71 °C[2]
Boiling Point Data not available 145-146 °C at 15 mmHg[2]
Density Data not available 1.33 g/cm3[2]
Synthesis

A common method for the synthesis of arylsulfonyl chlorides is the chlorosulfonation of the
corresponding aromatic compound. For 4-chloro-3-methylbenzenesulfonyl chloride, a
plausible synthetic route starts from 4-chloro-3-methylaniline. While a specific protocol for this
exact transformation is not readily available, a general procedure for the synthesis of sulfonyl
chlorides from anilines can be adapted. This typically involves diazotization of the aniline
followed by a Sandmeyer-type reaction with sulfur dioxide in the presence of a copper catalyst.

Alternatively, a method described for the synthesis of the isomeric 3-chloro-4-
methylbenzenesulfonyl chloride involves the direct chlorination of 4-methylbenzenesulfonyl
chloride.[3] This suggests that 4-chloro-3-methylbenzenesulfonyl chloride could potentially
be synthesized via chlorination of 3-methylbenzenesulfonyl chloride.

Experimental Protocol: Synthesis via Chlorination
(Adapted)
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The following is an adapted protocol based on the synthesis of an isomer, which can serve as a
starting point for the synthesis of 4-chloro-3-methylbenzenesulfonyl chloride from 3-
methylbenzenesulfonyl chloride.[3]

Materials:

3-methylbenzenesulfonyl chloride

Iron(lIl) chloride (catalyst)

lodine (promoter)

Chlorine gas

Procedure:

Melt 3-methylbenzenesulfonyl chloride in a suitable reaction vessel equipped with a gas
inlet, a stirrer, and a condenser.

¢ Add a catalytic amount of iron(lll) chloride and a small amount of iodine.
o Heat the mixture to 75-80 °C.
o Bubble chlorine gas through the molten reactant at a controlled rate.

» Monitor the reaction progress by a suitable analytical technique (e.g., GC or NMR) until the
desired degree of chlorination is achieved.

e Upon completion, cool the reaction mixture and purify the product, for instance, by distillation
under reduced pressure or recrystallization.

Spectroscopic Data (Predicted)

Although experimental spectra for 4-chloro-3-methylbenzenesulfonyl chloride are not widely
published, the expected spectral characteristics can be predicted based on the analysis of
related compounds.
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Spectroscopy Predicted Data

Aromatic protons would appear as multiplets in
1H NMR the region of 7.5-8.0 ppm. The methyl protons

would appear as a singlet around 2.5 ppm.

Aromatic carbons would resonate in the 125-
145 ppm range. The methyl carbon would

13C NMR appear around 20 ppm. The carbon attached to
the sulfonyl chloride group would be significantly
deshielded.

Characteristic strong absorptions for the sulfonyl
chloride group (S=0 asymmetric and symmetric
stretching) are expected around 1375 cm~! and
'R Spectroscopy 1185 cm~1. Aromatic C-H stretching would be
observed above 3000 cm~1, and C=C stretching

in the 1600-1450 cm~1 region.

The molecular ion peak would be observed at

m/z 224 (for 35Cl) and 226 (for 3’Cl) in a 3:1
Mass Spectrometry ratio. Fragmentation would likely involve the loss

of the chlorine atom from the sulfonyl group and

cleavage of the C-S bond.

Reactivity and Applications in Drug Development

Sulfonyl chlorides are highly reactive electrophiles, readily undergoing nucleophilic substitution
at the sulfur atom.[4] This reactivity is the cornerstone of their utility in organic synthesis.

Synthesis of Sulfonamides

The most prominent application of sulfonyl chlorides is in the synthesis of sulfonamides through
reaction with primary or secondary amines. This reaction is typically carried out in the presence
of a base to neutralize the hydrochloric acid byproduct.
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The resulting sulfonamides are a critical class of compounds in medicinal chemistry, exhibiting
a wide range of biological activities, including antibacterial, diuretic, and anticancer properties.
The specific substitution pattern of 4-chloro-3-methylbenzenesulfonyl chloride can be
exploited to fine-tune the steric and electronic properties of the resulting sulfonamide,
potentially leading to improved efficacy, selectivity, and pharmacokinetic profiles of drug
candidates.

Experimental Workflow: Sulfonamide Synthesis

The following diagram illustrates a typical experimental workflow for the synthesis of a
sulfonamide library for screening purposes.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1296247/docs?utm_src=pdf-body-img#4-chloro-3-methylbenzenesulfonyl-chloride-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1296247/docs?utm_src=pdf-body#4-chloro-3-methylbenzenesulfonyl-chloride-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Synthesis

Dissolve Amine and Base
in an inert solvent

Add 4-Chloro-3-methyl-

benzenesulfonyl chloride

Stir at room temperature
or heat as required

Work-up and Purification

Quench reaction and
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Wash organic layer and
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Purify by column
chromatography or recrystallization

Characterizatioh and Screening
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Conclusion

4-Chloro-3-methylbenzenesulfonyl chloride is a valuable, yet not extensively characterized,
reagent in organic synthesis. Its utility primarily lies in its ability to serve as a precursor for
sulfonamides, a class of compounds with significant importance in drug discovery. While
detailed experimental data for this specific compound is sparse, analogies to related structures
provide a solid foundation for its synthesis and the prediction of its properties. Further research
into the synthesis and reactivity of 4-chloro-3-methylbenzenesulfonyl chloride and its
derivatives is warranted to fully explore its potential in the development of novel therapeutic
agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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